Cas no 14935-81-0 (Androst-3-en-17-one)

Androst-3-en-17-one is a steroid derivative characterized by its unsaturated 3-ene structure and a ketone group at the 17-position. This compound serves as a key intermediate in the synthesis of various steroidal hormones and pharmaceuticals. Its structural features make it valuable for research and industrial applications, particularly in the development of androgen-related compounds. The presence of the 3-ene double bond enhances reactivity, facilitating further chemical modifications. Androst-3-en-17-one is typically utilized in controlled laboratory settings due to its role in steroidogenesis pathways. High purity and consistent quality are critical for its effective use in synthetic processes. Proper handling and storage are recommended to maintain stability.

Androst-3-en-17-one structure

Product Name:Androst-3-en-17-one

CAS No:14935-81-0

MF:C₁₉H₂₈O

MW:272.425025939941

CID:98692

PubChem ID:11807837

Update Time:2025-05-27

Androst-3-en-17-one Chemical and Physical Properties

Names and Identifiers

- Androst-3-en-17-one, (5a)-
- (5S,8R,9S,10S,13S,14S)-10,13-dimethyl-1,2,5,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
- 10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,16-dodecahydrocyclopenta[a]phenanthren-17-one
- 5a-Androst-3-en-17-one
- 5α-Androst-3-en-17-one
- Androst-3-en-17-one,(5)
- Q27159128
- QR7BMS5XDS
- CHEBI:86393
- CHEMBL1629800
- (5alpha)-androst-3-en-17-one
- (5S,8R,9S,10S,13S,14S)-10,13-dimethyl-5,6,7,8,9,10,11,12,13,14,15,16-dodecahydro-1H-cyclopenta[alpha]phenanthren-17(2H)-one
- 5alpha-androst-3-en-17-one
- androst-3-en-17-one
- 5alpha-androst-3-en-one
- (5a)-Androst-3-en-17-one
- (3aS,3bR,5aS,9aS,9bS,11aS)-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,5aH,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
- DTXSID70473247
- SCHEMBL10878960
- Androst-3-en-17-one, (5alpha)-
- LMST02020094
- (5S,8R,9S,10S,13S,14S)-10,13-dimethyl-1,2,5,6,7,8,9,10,11,12,13,14,15,16-tetradecahydro-17H-cyclopenta[a]phenanthren-17-one
- 14935-81-0
- BDBM50332803
- (5S,8R,9S,10S,13S,14S)-10,13-Dimethyl-5,6,7,8,9,10,11,12,13,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17(2H)-one; 5a-Androst-3-en-17-one; (5a)-Androst-3-en-17-one;
- Androst-3-en-17-one
- Inchi： 1S/C19H28O/c1-18-11-4-3-5-13(18)6-7-14-15-8-9-17(20)19(15,2)12-10-16(14)18/h3,5,13-16H,4,6-12H2,1-2H3/t13-,14+,15+,16+,18+,19+/m1/s1
- InChI Key： RJWNCDOWHNLVPF-HKQXQEGQSA-N
- SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC=C[C@@H]3CC[C@H]12

Computed Properties

Exact Mass: 272.214015512g/mol
Monoisotopic Mass: 272.214015512g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 20
Rotatable Bond Count: 0
Complexity: 464
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 371.6±42.0 °C at 760 mmHg
Flash Point: 157.7±22.8 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

Androst-3-en-17-one Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

Androst-3-en-17-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A638045-10mg	Androst-3-en-17-one	14935-81-0	10mg	$ 178.00	2023-04-19
TRC	A638045-50mg	Androst-3-en-17-one	14935-81-0	50mg	$ 735.00	2023-04-19
TRC	A638045-100mg	Androst-3-en-17-one	14935-81-0	100mg	$ 1418.00	2023-04-19